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Compound of Interest

Compound Name: Einecs 285-971-0

Cat. No.: B15183653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

characteristics of Ethyl 3-cyclohexyl-3-oxopropanoate, a key intermediate in various chemical

syntheses. This document outlines its properties, experimental protocols for their

determination, and essential safety information, presented in a format tailored for scientific and

research applications.

Chemical Identity
Identifier Value

Chemical Name Ethyl 3-cyclohexyl-3-oxopropanoate

EINECS Number 285-971-0

CAS Number 15971-92-3

Molecular Formula C₁₁H₁₈O₃

Molecular Weight 198.26 g/mol [1]

IUPAC Name ethyl 3-cyclohexyl-3-oxopropanoate[1]

SMILES CCOC(=O)CC(=O)C1CCCCC1[1]

InChI
InChI=1S/C11H18O3/c1-2-14-11(13)8-10(12)9-

6-4-3-5-7-9/h9H,2-8H2,1H3[1]
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Physicochemical Properties
The physical and chemical properties of Ethyl 3-cyclohexyl-3-oxopropanoate are summarized

in the table below. These characteristics are crucial for its handling, application in synthetic

procedures, and for purification processes.

Property Value

Appearance Colorless to light yellow liquid

Boiling Point 135-136 °C at 10 mmHg; 165 °C at 20 mmHg

Density 1.029 g/mL at 25 °C

Refractive Index (n20/D) 1.47

Flash Point 110 °C (closed cup)

Topological Polar Surface Area 43.4 Å²[1]

LogP 2.089

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 4

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of Ethyl

3-cyclohexyl-3-oxopropanoate.
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Spectrum Type Key Features

¹H NMR
Spectra available, detailed interpretation

requires raw data.

¹³C NMR
Spectra available, detailed interpretation

requires raw data.[1]

Infrared (IR)
Spectra available, detailed interpretation

requires raw data.[1]

Mass Spectrometry (MS) Mass (EI): m/z = 198 (M⁺)[2]

Experimental Protocols
The following are detailed methodologies for the determination of key physical and chemical

properties of liquid organic compounds like Ethyl 3-cyclohexyl-3-oxopropanoate.

Determination of Boiling Point
The boiling point is determined using a standard distillation apparatus under reduced pressure.

Apparatus:

Round-bottom flask

Distillation head with a thermometer

Condenser

Receiving flask

Vacuum source and manometer

Heating mantle

Procedure:

A sample of Ethyl 3-cyclohexyl-3-oxopropanoate is placed in the round-bottom flask with

boiling chips.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-cyclohexyl-3-oxopropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-cyclohexyl-3-oxopropanoate
https://www.rsc.org/suppdata/gc/c3/c3gc41226a/c3gc41226a.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The distillation apparatus is assembled, ensuring all joints are properly sealed.

The system is evacuated to the desired pressure (e.g., 10 or 20 mmHg), which is monitored

by a manometer.

The sample is heated gently using a heating mantle.

The temperature at which the liquid boils and the vapor condenses on the thermometer bulb

is recorded as the boiling point at that specific pressure.

Determination of Density
The density of the liquid is determined using a pycnometer.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its weight is accurately recorded.

The pycnometer is filled with the sample, ensuring no air bubbles are present, and the

stopper is inserted. The temperature is equilibrated in a constant temperature water bath

(e.g., 25 °C).

Any excess liquid is removed from the capillary tip, and the exterior of the pycnometer is

carefully dried.

The filled pycnometer is weighed.

The weight of the sample is determined by subtracting the weight of the empty pycnometer.
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The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density (e.g., distilled water).

The density is calculated as the mass of the sample divided by its volume.

Determination of Refractive Index
The refractive index is measured using a refractometer.

Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature water circulator

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of Ethyl 3-cyclohexyl-3-oxopropanoate are placed on the prism of the

refractometer.

The prism is closed, and the sample is allowed to equilibrate to the desired temperature

(e.g., 20 °C) using a water circulator.

The light source is switched on, and the controls are adjusted to bring the dividing line

between the light and dark fields into sharp focus at the crosshairs.

The refractive index is read from the scale.

Synthesis Workflow
A general synthesis for β-keto esters like Ethyl 3-cyclohexyl-3-oxopropanoate often involves

the Claisen condensation of an ester and a ketone. A plausible synthetic route is visualized

below.
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Reactants

ReagentsProcess

Product

Cyclohexanecarboxylic acid

Esterification

Ethyl acetate

Claisen Condensation

Strong Base (e.g., NaOEt) Aqueous Acid (for workup)

Acidic Workup & Purification

Ethyl cyclohexanecarboxylate

Ethyl 3-cyclohexyl-3-oxopropanoate

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3-cyclohexyl-3-oxopropanoate.

Safety and Hazard Information
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It is imperative to handle Ethyl 3-cyclohexyl-3-oxopropanoate with appropriate safety

precautions in a laboratory setting.

GHS Hazard Statements
The compound is classified with the following hazards:

H302: Harmful if swallowed.[1][3]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.

Precautionary Statements
Recommended precautionary measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][3]

The logical flow from hazard identification to necessary protective measures is illustrated

below.
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Identified Hazards

Required Personal Protective Equipment (PPE)

Handling Procedures

Harmful if swallowed

Do not eat, drink, or smoke when using

Causes skin irritation

Protective Gloves

Lab Coat

Avoid contact with skin and eyes

Causes serious eye irritation

Safety Goggles/Face Shield

Harmful if inhaled
May cause respiratory irritation

Approved Respirator

Use in a well-ventilated area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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